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Compound of Interest

Compound Name:
3-Bromo-2-isopropoxy-5-

formylphenylboronic acid

Cat. No.: B1284307 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromo-2-isopropoxy-5-
formylphenylboronic acid

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid, a valuable building block

in organic synthesis. The information is intended for researchers, scientists, and professionals

in the field of drug development and materials science.

Chemical Identity and Structure
3-Bromo-2-isopropoxy-5-formylphenylboronic acid is an organic compound featuring a

phenylboronic acid core with bromo, isopropoxy, and formyl functional groups. These groups

impart specific reactivity and properties to the molecule, making it a versatile reagent in cross-

coupling reactions and other synthetic transformations.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1072951-86-0[1][2][3]

Molecular Formula C₁₀H₁₂BBrO₄

Molecular Weight 286.91 g/mol

InChI
1S/C10H12BBrO4/c1-6(2)16-10-8(11(14)15)3-

7(5-13)4-9(10)12/h3-6,14-15H,1-2H3

InChI Key JDRHFOMNQQEZJZ-UHFFFAOYSA-N

SMILES String CC(C)Oc1c(Br)cc(C=O)cc1B(O)O

Physicochemical Properties
The physical properties of a compound are critical for determining its handling, storage, and

application in experimental settings.

Table 2: Physical Properties of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid

Property Value

Physical Form Powder

Melting Point 105-109 °C

Flash Point Not applicable

Storage Temperature 2-8°C

It is noted that the compound may contain varying amounts of its anhydride form.

Experimental Protocols
While specific experimental protocols for the characterization of this particular compound are

not detailed in the public literature, standard analytical techniques are employed to determine

the properties listed above.
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Melting Point Determination
The melting point of a solid compound is a key indicator of its purity and is typically determined

using a melting point apparatus.

Methodology:

A small, dry sample of the crystalline powder is packed into a capillary tube.

The capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it becomes completely liquid are recorded. This range is reported

as the melting point.

Purity Assessment
The purity of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid is often stated as a

percentage (e.g., 95%).[2] This is typically determined by chromatographic methods such as

High-Performance Liquid Chromatography (HPLC) or by spectroscopic methods like Nuclear

Magnetic Resonance (NMR) spectroscopy.

General HPLC Methodology:

A standard solution of the compound is prepared in a suitable solvent.

The solution is injected into an HPLC system equipped with an appropriate column (e.g.,

C18).

A mobile phase is run through the column to separate the components of the sample.

A detector (e.g., UV-Vis) measures the absorbance of the eluting components.

The purity is calculated based on the area of the peak corresponding to the compound

relative to the total area of all peaks.
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Role in Synthetic Chemistry
Phenylboronic acids are fundamental reagents in organic synthesis, most notably in the

Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between

the boronic acid and an organohalide, catalyzed by a palladium complex.

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction, a primary application

for compounds like 3-Bromo-2-isopropoxy-5-formylphenylboronic acid.

Aryl/Vinyl Halide
(R'-X)

Reaction Mixture

Boronic Acid
(R-B(OH)2)

Palladium Catalyst
(e.g., Pd(PPh3)4)

Base
(e.g., Na2CO3, K3PO4)

Solvent
(e.g., Toluene, THF)

Coupled Product
(R-R')

 Heat 
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1284307?utm_src=pdf-body
https://www.benchchem.com/product/b1284307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid is essential in a

laboratory setting.

Table 3: Hazard and Precautionary Information

Category Information

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Codes P261, P305 + P351 + P338

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves

Store in a cool, dry place at the recommended storage temperature of 2-8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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